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Abstract

Destruxin A, a cyclic hexadepsipeptide produced by the entomopathogenic fungus
Metarhizium anisopliae, has garnered significant interest for its potent insecticidal, antiviral, and
anticancer properties. This technical guide provides a comprehensive overview of the
molecular characteristics of Destruxin A, including its molecular formula and CAS number. It
further delves into the mechanisms underlying its biological activities, supported by
experimental data and detailed protocols. Key signaling pathways affected by Destruxin A are
elucidated through structured diagrams, offering a visual representation of its mode of action.

Core Molecular and Chemical Properties

Destruxin A is a well-characterized mycotoxin with the following molecular identifiers and
chemical properties.
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Property Value Reference
Molecular Formula C20H47Ns07 [1112][3][4]
CAS Number 6686-70-0 [11[2][3][4]
Molecular Weight 577.71 g/mol [1112]14]
Appearance Powder [3]

- Soluble in Acetonitrile, DMF,
Solubility DMSO [3]

Biological Activities and Mechanisms of Action

Destruxin A exhibits a range of biological effects, primarily centered around its insecticidal,
Immunosuppressive, and anticancer activities. The underlying mechanisms are multifaceted,
often involving the disruption of cellular homeostasis and key signaling pathways.

Insecticidal Activity

The insecticidal properties of Destruxin A are a primary focus of research. It acts as a potent
toxin to a variety of insect species.

Mechanism of Action:

The insecticidal action of Destruxin A is largely attributed to its ability to disrupt calcium
homeostasis in insect cells. This disruption leads to a cascade of events culminating in
paralysis and death.

e Calcium Channel Modulation: Destruxin A is known to affect calcium channels in insect
muscle and nerve cells, leading to an influx of Ca2* ions.[5] This uncontrolled increase in
intracellular calcium disrupts normal cellular functions.

» Mitochondrial Dysfunction: The overload of cytosolic calcium can lead to mitochondrial
damage, impairing energy production and triggering apoptotic pathways.

e Immune Suppression: Destruxin A can suppress the insect's innate immune system, making
it more susceptible to fungal infection and other pathogens.[6][7] It achieves this by reducing
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the expression of antimicrobial peptides.[6][7]

Experimental Workflow: Assessing Insecticidal Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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